Cas no 1698837-63-6 (2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine
• CAS No: 1698837-63-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6537675
• PubChem ID: 84107926
• Update Time: 2025-05-20

2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine
• EN300-1836650
• 1698837-63-6

• Inchi： 1S/C10H14N2/c1-10(2)8(9(10)11)7-3-5-12-6-4-7/h3-6,8-9H,11H2,1-2H3
• InChI Key： PMUPMIIWYABZFR-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CN=CC=2)C1(C)C

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine

Introduction to 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine (CAS No. 1698837-63-6)

2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. This compound, identified by the CAS number 1698837-63-6, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this amine derivative incorporates a cyclopropane ring substituted with a dimethyl group at the 2-position and a pyridine moiety at the 3-position, which contributes to its distinctive chemical properties and reactivity.

The cyclopropane ring is a prominent feature in many pharmacologically active molecules, known for its strain energy that can enhance binding affinity to biological targets. In 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine, the presence of the pyridine group at the 4-position introduces an additional layer of functionality, enabling interactions with various biological receptors and enzymes. This dual functionality makes the compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine and biological targets. Studies have indicated that the compound exhibits potential binding affinity to certain enzyme families, suggesting its utility in modulating metabolic pathways. The pyridine moiety, in particular, has been shown to engage with nitrogen-rich binding pockets in proteins, which is a common feature in many bioactive small molecules.

The synthesis of 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. The incorporation of the cyclopropane ring necessitates specialized synthetic methodologies to ensure regioselectivity and minimize unwanted side products. Advances in catalytic processes have enabled more efficient synthetic routes, making large-scale production feasible for research and development purposes.

One of the most intriguing aspects of 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine is its potential as a scaffold for drug design. The cyclopropane ring can be modified further to introduce additional functional groups, allowing chemists to fine-tune the pharmacological properties of the molecule. For instance, introducing heterocyclic rings or altering the substitution pattern on the cyclopropane ring can significantly impact the compound's bioactivity and selectivity.

In vitro studies have begun to explore the pharmacological profile of 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine, revealing promising results in several therapeutic areas. Initial experiments suggest that the compound may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory responses. These findings align with current trends in drug discovery, where targeting inflammation-related pathways is crucial for treating chronic diseases.

The pyridine group in 2,2-dimethyl-3-(pyridin-4-yl)cyclopropan-1-amine also opens up possibilities for developing derivatives with enhanced solubility and metabolic stability. Pyridine-based molecules are well-known for their ability to cross biological membranes efficiently, which is essential for achieving therapeutic efficacy. By leveraging computational tools to predict structural modifications that improve pharmacokinetic properties, researchers can optimize 2,2-dimethyl-3-(pyridin-4-y lcyclopropan -1 -amine) into a more effective drug candidate.

Future research directions may focus on exploring the compound's potential in treating neurological disorders. The interaction between pyridine derivatives and neurotransmitter receptors has been extensively studied, and modifications to 2,2-dimethyl -3-(pyridin -4 -yl)cyclopropan -1 -amine could lead to novel treatments for conditions such as Alzheimer's disease or Parkinson's disease. Additionally, investigating its role in modulating immune responses could open new avenues for treating autoimmune diseases.

The synthesis and characterization of 2,2-dimethyl -3-(pyridin -4 -yl)cyclopropan -1 -amine also contribute to the broader field of organic chemistry by providing insights into novel reaction pathways and synthetic strategies. The development of efficient methods for constructing complex cyclic structures like cyclopropanes remains a challenge in synthetic chemistry, and advances made with this compound could influence future methodologies.

In conclusion, 2 , 2 - dimethyl - 3 -( py ridin e - 4 - yl ) cyc lopr o pan - 1 - am ine ( CAS No . 1698837 -63 -6 ) represents a compelling subject of study due to its unique structural features and promising biological activities . Further investigation into its synthesis , pharmacology , and potential therapeutic applications will likely yield valuable insights into new drug development strategies . As research continues , this compound is poised to make significant contributions to both medicinal chemistry and chemical biology .